4-methylpiperidine-1-sulfonamide

• CAS RN: 4108-93-4
• Molecular Formula: C6H14N2O2S
• Molecular Weight: 178.3

Description

4-Methylpiperidine-1-sulfonamide is a chemical compound that belongs to the family of sulfonamides. It is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives are present in more than twenty classes of pharmaceuticals.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of 4-methylpiperidine-1-sulfonamide is characterized by the presence of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions lead to the formation of various piperidine derivatives, expanding their potential applications in the pharmaceutical industry.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Sulfonamides, including compounds structurally related to "4-methylpiperidine-1-sulfonamide," are significant for their broad spectrum of biological activities. These compounds serve as the backbone for developing diverse therapeutic agents due to their antimicrobial, anticancer, anti-inflammatory, and diuretic properties. Notably, sulfonamides are pivotal in creating antiviral drugs, particularly HIV protease inhibitors, anticancer agents, and medications for Alzheimer’s disease. Their versatility in drug design is highlighted by their role in treatments for conditions like glaucoma, inflammation, and dandruff, showcasing the vast potential for sulfonamide-based compounds in pharmaceuticals (Gulcin & Taslimi, 2018).

Environmental Science and Bioremediation

The presence of sulfonamides in the environment, mainly through agricultural runoff and pharmaceutical waste, has prompted extensive research into their biodegradation and environmental impact. Studies focus on the microbial degradation of these compounds, which is crucial for developing bioremediation strategies to mitigate their persistence and toxicity in ecosystems. Understanding how sulfonamides interact with microbial communities and their degradation pathways is vital for addressing the ecological risks associated with antibiotic resistance and environmental contamination (Deng, Li, & Zhang, 2018).

Analytical Chemistry and Detection Methods

Advancements in analytical techniques for detecting sulfonamides have significant implications for food safety, environmental monitoring, and regulatory compliance. Research in this area explores the development of sensitive, selective, and cost-effective methods for quantifying sulfonamide residues in various matrices. These methods, including capillary electrophoresis and electrochemical detection, are critical for assessing the exposure risks to humans and the environment and ensuring the safety of agricultural products (Hoff & Kist, 2009).

Mechanism of Action

Target of Action

4-Methylpiperidine-1-sulfonamide is a sulfonamide derivative . Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes are crucial in various biological processes, including fluid balance, eye function, and folic acid synthesis .

Mode of Action

Sulfonamides, in general, are known to inhibit the function of their target enzymes . This inhibition can lead to a disruption in the normal functioning of the cell, resulting in the desired therapeutic effects .

Biochemical Pathways

Sulfonamides, including 4-methylpiperidine-1-sulfonamide, primarily affect the folic acid synthesis pathway . By inhibiting dihydropteroate synthetase, they prevent the formation of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for DNA synthesis . The downstream effects include a decrease in bacterial growth and proliferation .

Pharmacokinetics

Sulfonamides are generally well-absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of Action

The inhibition of folic acid synthesis by sulfonamides can lead to a decrease in bacterial growth and proliferation . This can result in the alleviation of symptoms associated with bacterial infections .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-methylpiperidine-1-sulfonamide. For instance, the widespread use of sulfonamides has led to their presence in various environmental compartments, potentially affecting their action . Moreover, physical and chemical factors were found to be significantly correlated with both antibiotics and microbial communities .

Safety and Hazards

While specific safety and hazard information for 4-methylpiperidine-1-sulfonamide is not available in the retrieved papers, it’s important to note that sulfonamides can cause various side effects including diseases of the digestive and respiratory tracts.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. This suggests that there is ongoing research in this field, indicating potential future directions for the development and application of piperidine derivatives, including 4-methylpiperidine-1-sulfonamide.